1-(2,4-Dichloro-5-methylbenzenesulfonyl)-4-(diphenylmethyl)piperazine

• IUPAC Name: 1-benzhydryl-4-(2,4-dichloro-5-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C24H24Cl2N2O2S/c1-18-16-23(22(26)17-21(18)25)31(29,30)28-14-12-27(13-15-28)24(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-11,16-17,24H,12-15H2,1H3
• InChI Key: MZKPVSSSKKFNAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H24Cl2N2O2S
• Molecular Weight: 475.4 g/mol

Description

1-(2,4-Dichloro-5-methylbenzenesulfonyl)-4-(diphenylmethyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as DBZP and is known for its unique properties that make it an ideal candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of DBZP is not yet fully understood. However, studies have shown that it inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This results in the inhibition of tumor growth and induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
DBZP has been shown to have several biochemical and physiological effects. It has been found to induce the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and ultimately cell death. Additionally, DBZP has been found to inhibit the activity of certain proteins that are involved in the regulation of the cell cycle, leading to cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

DBZP has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified. Additionally, it has a high degree of selectivity and potency, making it an ideal candidate for use in medicinal chemistry research. However, one limitation of DBZP is that it is relatively expensive to synthesize, making it less accessible for researchers with limited resources.

Future Directions

There are several future directions for research involving DBZP. One potential application is in the development of targeted drug delivery systems for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of DBZP and its potential applications in other fields of scientific research.
In conclusion, 1-(2,4-Dichloro-5-methylbenzenesulfonyl)-4-(diphenylmethyl)piperazine is a promising compound that has gained significant attention in the field of scientific research. Its unique properties make it an ideal candidate for use in laboratory experiments, particularly in the field of medicinal chemistry. Further research is needed to fully understand the potential applications of DBZP and its mechanism of action.

Scientific Research Applications

DBZP has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of DBZP is in the field of medicinal chemistry. Several studies have shown that DBZP has potent antitumor activity and can be used as a potential drug candidate for the treatment of cancer.